Cas no 449769-93-1 (6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 449769-93-1
• Molecular Formula: C₂₂H₂₆N₄O₅S₂
• Molecular Weight: 490.595642566681
• CID: 5912805
• PubChem ID: 4165361

6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Properties

Names and Identifiers

• 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• 6-acetyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• F0539-1579
• Oprea1_669928
• 6-acetyl-2-[4-(piperidine-1-sulfonyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• AKOS024581656
• SR-01000569307-1
• 6-acetyl-2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• SR-01000569307
• AB00684412-01
• 449769-93-1
• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-4,5,6,7-tetrahydro-2-[[4-(1-piperidinylsulfonyl)benzoyl]amino]-

• InChIKey： PVJQWWCQCRZVCE-UHFFFAOYSA-N
• Inchi： 1S/C22H26N4O5S2/c1-14(27)25-12-9-17-18(13-25)32-22(19(17)20(23)28)24-21(29)15-5-7-16(8-6-15)33(30,31)26-10-3-2-4-11-26/h5-8H,2-4,9-13H2,1H3,(H2,23,28)(H,24,29)
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(S(N4CCCCC4)(=O)=O)C=C3)SC1=2

Computed Properties

• Exact Mass: 490.13446229g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 490.13446229g/mol
• Heavy Atom Count: 33
• Complexity: 863
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 167Ų

Experimental Properties

• pka: 11.75±0.20(Predicted)
• Density: 1.438±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides